5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one

• IUPAC Name: 5-(2,4-difluorophenyl)-2,3-dihydroinden-1-one
• InChI: InChI=1S/C15H10F2O/c16-11-3-5-12(14(17)8-11)9-1-4-13-10(7-9)2-6-15(13)18/h1,3-5,7-8H,2,6H2
• InChI Key: BZIZYWIQJFHTKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C=C(C=C2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C15H10F2O
• Molecular Weight: 244.23 g/mol

Description

5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one, also known as DFP, is a synthetic compound that has been extensively studied for its potential as a research tool in the field of neuroscience. DFP is a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, DFP can increase the concentration of acetylcholine in the brain, which can have a variety of effects on neuronal function and behavior.

Mechanism of Action

5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one works by inhibiting acetylcholinesterase, an enzyme that breaks down acetylcholine in the brain. By inhibiting acetylcholinesterase, 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one can increase the concentration of acetylcholine in the brain, which can have a variety of effects on neuronal function and behavior. Acetylcholine is involved in a wide range of processes, including learning and memory, attention, and motor control.
Biochemical and Physiological Effects
5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one has been shown to have a variety of biochemical and physiological effects on the brain. It can increase the concentration of acetylcholine in the brain, which can enhance memory and cognitive function. 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one has also been shown to increase the excitability of neurons and to enhance synaptic plasticity, which can have effects on learning and memory processes.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one in lab experiments is that it is a potent and selective inhibitor of acetylcholinesterase, which allows researchers to study the effects of acetylcholine on neuronal function and behavior. However, 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one can also have toxic effects on the brain, and care must be taken to ensure that the concentration used in experiments is not too high. Additionally, 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one can have off-target effects on other enzymes and receptors, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one and its effects on the brain. One area of interest is the role of acetylcholine in the development of Alzheimer's disease, and whether 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one or other acetylcholinesterase inhibitors could be used as a treatment for this condition. Another area of interest is the use of 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one as a research tool to study the effects of acetylcholine on other neurotransmitter systems, such as dopamine or serotonin. Finally, there is potential for the development of new compounds based on the structure of 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one that could have even more potent effects on acetylcholine signaling in the brain.

Synthesis Methods

5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one can be synthesized using a variety of methods, including the reaction of 2,4-difluorobenzaldehyde with cyclopentadiene, followed by reduction and cyclization. Other methods involve the use of palladium-catalyzed cross-coupling reactions or the condensation of 2,4-difluorobenzaldehyde with indanone.

Scientific Research Applications

5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one has been used extensively in the study of acetylcholine signaling in the brain. It has been shown to enhance memory and cognitive function in animal models, and has been used to investigate the role of acetylcholine in learning and memory processes. 5-(2,4-Difluorophenyl)-2,3-dihydroinden-1-one has also been used to study the effects of acetylcholine on neuronal excitability and synaptic plasticity.